6,7-dimethoxy-3-(2-(4-methoxyphenyl)-2-oxoethyl)isobenzofuran-1(3H)-one

• IUPAC Name: 6,7-dimethoxy-3-[2-(4-methoxyphenyl)-2-oxoethyl]-3H-2-benzofuran-1-one
• InChI: InChI=1S/C19H18O6/c1-22-12-6-4-11(5-7-12)14(20)10-16-13-8-9-15(23-2)18(24-3)17(13)19(21)25-16/h4-9,16H,10H2,1-3H3
• InChI Key: OQOLRPZBTPOERH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CC2C3=C(C(=C(C=C3)OC)OC)C(=O)O2
• Molecular Formula: C19H18O6
• Molecular Weight: 342.3 g/mol

Description

The compound 6,7-dimethoxy-3-(2-(4-methoxyphenyl)-2-oxoethyl)isobenzofuran-1(3H)-one is a chemical that appears to be related to various benzofuran derivatives. These compounds are of interest due to their diverse range of biological activities and their presence in several natural products. The papers provided discuss related compounds and their synthesis, molecular structure, and theoretical studies, which can give insights into the properties and reactivity of the compound .

Synthesis Analysis

The synthesis of related benzofuran derivatives is described in the papers. For instance, the synthesis of 6-methoxy-3-methylbenzofurano-4,7-quinone is detailed, which involves the preparation of dimers and trimers during the cyclization of precursor molecules . Another study reports the synthesis of a compound with a similar structure to our compound of interest, achieved through a coupling reaction under solvent-free microwave irradiation, resulting in high yields . These methods suggest possible synthetic routes that could be adapted for the synthesis of this compound.

Molecular Structure Analysis

The molecular structure of a closely related compound, 6,7-dimethoxy-3-[(5-chloro-1,3,3-trimethylindolin-2-ylidene)methyl]isobenzofuran-1(3H)-one, has been elucidated using X-ray crystallography. The structure consists of an indoline system connected to an isobenzofuran system by an enamine carbon . This information provides a basis for understanding the molecular structure of the compound of interest, which likely shares similar structural features.

Chemical Reactions Analysis

While the specific chemical reactions of this compound are not detailed in the provided papers, related studies on benzofuran derivatives can offer insights. For example, the theoretical study on a dibenzoquinolinone derivative discusses the local reactivity descriptors, which are useful for predicting the reactivity of similar compounds . These descriptors can help in understanding the types of chemical reactions that the compound of interest may undergo.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been analyzed using various techniques. The crystal structure and intermolecular interactions of a related compound were studied using Hirshfeld surface and fingerprint plots . Additionally, a theoretical study involving density functional theory (DFT) provided information on the HOMO and LUMO values, which are important for understanding the electronic properties of the compound . These studies contribute to a comprehensive analysis of the physical and chemical properties that can be expected for this compound.